Cas no 29124-55-8 (6,6'-Disulfanediylbis(3-chloroaniline))

• Product Name: 6,6'-Disulfanediylbis(3-chloroaniline)
• CAS No: 29124-55-8
• MF: C₁₂H₁₀Cl₂N₂S₂
• MW: 317.257197856903
• CID: 275682
• PubChem ID: 94742
• Update Time: 2025-04-19

6,6'-Disulfanediylbis(3-chloroaniline) Chemical and Physical Properties

Names and Identifiers

• 6,6'-Disulfanediylbis(3-chloroaniline)
• 2-[(2-amino-4-chlorophenyl)disulfanyl]-5-chloroaniline
• 2-AMINO-4-CHLOROPHENYL DISULFIDE
• BIS(2-AMINO-4-CHLOROPHENYL)DISULPHIDE
• 2,2'-Dithiobis(5-chloroaniline)
• 2,2'-dithiobis[5-chloroaniline]
• 5,5'-Dichlor-2,2'-disulfandiyl-di-anilin
• 5,5'-dichloro-2,2'-disulfanediyl-bis-aniline
• 5,5'-dichloro-2,2'-disulfanediyl-di-aniline
• AC1L3ST3
• AC1Q3QG7
• AC1Q51N5
• bis(2-amino-4-chloro phenyl)-disulfide
• bis-(2-amino-4-clorofenil)disolfuro
• NSC677447
• 2,2'-diamino-4,4'-dichlorodiphenyl disulfide
• CHEMBL119940
• XMIKJNSWZZMXKK-UHFFFAOYSA-N
• NSC 985
• UNII-9K9G4LB5QD
• 2-((2-AMINO-4-CHLOROPHENYL)DISULFANYL)-5-CHLOROANILINE
• 9K9G4LB5QD
• Benzenamine,2'-dithiobis[5-chloro-
• Benzenamine, 2,2'-dithiobis[5-chloro-
• 2,2'-DITHIOBIS(5-CHLOROBENZENAMINE)
• NSC-677447
• SB82756
• DTXSID60183383
• 2-[(2-amino-4-chloro-phenyl)disulfanyl]-5-chloro-aniline
• NSC985
• EINECS 249-453-8
• 2-[(2-amino-4-chlorophenyl)disulfanyl]-5-chlorophenylamine
• NS00028637
• 2,2'-(dithio)bis[5-chloroaniline]
• {2-[(2-Amino-4-chlorophenyl)dithio]-5-chlorophenyl}amine
• SCHEMBL866005
• NSC-985
• CS-0336020
• 29124-55-8
• AKOS015953297
• BENZENAMINE, 2,2'-DITHIOBIS(5-CHLORO-
• DB-346745
• 2,2'-disulfanediylbis(5-chloroaniline)
• 2,2'-Dithiobis[5-chlorobenzenamine]
• STL387844
• DTXCID70105874

• MDL： MFCD00025224
• Inchi： 1S/C12H10Cl2N2S2/c13-7-1-3-11(9(15)5-7)17-18-12-4-2-8(14)6-10(12)16/h1-6H,15-16H2
• InChI Key： XMIKJNSWZZMXKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)SSC1C=CC(=CC=1N)Cl

Computed Properties

• Exact Mass: 315.9665
• Monoisotopic Mass: 315.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.53
• Boiling Point: 463°Cat760mmHg
• Flash Point: 233.8°C
• Refractive Index: 1.749
• PSA: 52.04
• LogP: 6.11960